Cas no 1379475-81-6 (4-iodo-1H-Indole-2-carboxylic acid ethyl ester)

• Product Name: 4-iodo-1H-Indole-2-carboxylic acid ethyl ester
• CAS No: 1379475-81-6
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 2135208
• Update Time: 2023-11-19

4-iodo-1H-Indole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-?iodo-?1H-?Indole-?2-?carboxylic acid ethyl ester
• CID 90304031
• 4-iodo-1H-Indole-2-carboxylic acid ethyl ester
• 1H-Indole-2-carboxylic acid, 4-iodo-, ethyl ester

• Inchi： 1S/C11H10INO2/c1-2-15-11(14)10-6-7-8(12)4-3-5-9(7)13-10/h3-6,13H,2H2,1H3
• InChI Key： IHQPCEDUMGJAJP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C=C(C(=O)OCC)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 3.8
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.766±0.06 g/cm3(Predicted)
• Boiling Point: 415.9±25.0 °C(Predicted)
• pka: 14.22±0.30(Predicted)